Cas no 404832-64-0 (N-(4-amino-2-methylphenyl)-2-furamide)

N-(4-amino-2-methylphenyl)-2-furamide structure
404832-64-0 structure
Product Name:N-(4-amino-2-methylphenyl)-2-furamide
CAS No:404832-64-0
MF:C12H12N2O2
MW:216.235882759094
MDL:MFCD02018047
CID:1074167
PubChem ID:736260
Update Time:2025-07-28

N-(4-amino-2-methylphenyl)-2-furamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-Amino-2-methylphenyl)furan-2-carboxamide
    • N-(4-Amino-2-methylphenyl)-2-furamide
    • AC1LEHQ0
    • AC1Q2FRR
    • Furan-2-carboxylic acid (4-amino-2-methyl-phenyl)-amide
    • N-(4-amino-2-methylphenyl)-2-furylcarboxamide
    • Oprea1_379795
    • Oprea1_674335
    • SBB027672
    • SDCCGMLS-0064960.P001
    • ALBB-026793
    • 404832-64-0
    • Z57243693
    • VS-00431
    • DTXSID70352982
    • 2-Furancarboxamide, N-(4-amino-2-methylphenyl)-
    • BBL000078
    • AKOS000108397
    • CS-0216587
    • MFCD02018047
    • N-(4-amino-2-methylphenyl)-2-furamide, AldrichCPR
    • STK085497
    • DB-119604
    • EN300-51893
    • SB61211
    • G72252
    • Cambridge id 6023960
    • N-(4-amino-2-methylphenyl)-2-furamide
    • MDL: MFCD02018047
    • Inchi: 1S/C12H12N2O2/c1-8-7-9(13)4-5-10(8)14-12(15)11-3-2-6-16-11/h2-7H,13H2,1H3,(H,14,15)
    • InChI Key: KYIFBTMTQXRRCU-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C(NC1C=CC(=CC=1C)N)=O

Computed Properties

  • Exact Mass: 216.089877630g/mol
  • Monoisotopic Mass: 216.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 68.3Ų

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